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Compound of Interest

Compound Name: Desacetyl bisacodyl

Cat. No.: B024420 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Desacetyl bisacodyl, the active metabolite of the laxative bisacodyl,

requires careful consideration for its disposal due to its chemical properties. This guide

provides essential safety and logistical information for the proper disposal of desacetyl
bisacodyl, aligning with standard laboratory safety and chemical handling practices.

Chemical and Toxicological Data
A summary of the pertinent data for desacetyl bisacodyl is presented below. This information

is critical for assessing the risks associated with its handling and disposal.
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Property Value Source

Chemical Name
4,4'-(2-pyridinylmethylene)bis-

phenol
[1]

Synonyms DAB, DDPM [2]

CAS Number 603-41-8 [1]

Molecular Formula C₁₈H₁₅NO₂ [2]

Molecular Weight 277.3 g/mol [2]

Solubility
Poorly soluble in water.

Soluble in DMSO and DMF.
[2][3]

Acute Toxicity (Oral) LD50: 8,550 mg/kg (rat) [1]

Chemical Class Phenolic compound

Disposal Procedures
There are no specific, published experimental protocols for the chemical neutralization or

degradation of desacetyl bisacodyl in a laboratory setting. Due to its classification as a

phenolic compound, desacetyl bisacodyl should be treated as hazardous chemical waste.

The following step-by-step procedures are based on general best practices for the disposal of

hazardous pharmaceutical and chemical waste.

Waste Categorization and Segregation
Proper segregation of waste is the first critical step in a compliant disposal plan. Desacetyl
bisacodyl waste should be categorized as follows:

Pure Compound (Solid Waste): Unused or expired desacetyl bisacodyl powder.

Contaminated Labware and Personal Protective Equipment (PPE): Items such as pipette

tips, centrifuge tubes, gloves, and weighing papers that have come into direct contact with

desacetyl bisacodyl.
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Aqueous Solutions: Buffer or other aqueous solutions containing dissolved desacetyl
bisacodyl.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of desacetyl bisacodyl.

Start: Desacetyl Bisacodyl Waste Generated

Identify Waste Type

Pure Compound (Solid)

Solid

Contaminated Labware/PPE

Contaminated

Aqueous Solution

Aqueous

Collect in a labeled, sealed, puncture-proof container for hazardous solid waste. Collect in a labeled, sealed container for hazardous solid waste. Collect in a labeled, sealed, leak-proof container for hazardous liquid waste.

Store in a designated hazardous waste accumulation area away from incompatible materials.

Arrange for pickup by a licensed hazardous waste disposal service for incineration.

End: Disposal Complete

Click to download full resolution via product page
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Disposal workflow for Desacetyl Bisacodyl.

Step-by-Step Disposal Protocols
1. Pure Desacetyl Bisacodyl (Solid Waste):

Step 1: Containerization: Carefully place the solid desacetyl bisacodyl into a designated,

puncture-proof, and sealable container for hazardous solid chemical waste.

Step 2: Labeling: Clearly label the container with "Hazardous Waste," the chemical name

("Desacetyl Bisacodyl"), and the appropriate hazard pictograms (e.g., harmful).

Step 3: Storage: Store the sealed container in a designated hazardous waste accumulation

area, away from incompatible materials.

Step 4: Disposal: Arrange for collection by a licensed hazardous waste disposal company for

incineration.

2. Contaminated Labware and PPE:

Step 1: Collection: Place all contaminated items, such as gloves, pipette tips, and

plasticware, into a dedicated, labeled, and sealable container for solid hazardous waste.[4]

Step 2: Storage: Store the container alongside other solid hazardous waste.

Step 3: Disposal: Dispose of the container through a certified hazardous waste management

service.

3. Aqueous Solutions Containing Desacetyl Bisacodyl:

Step 1: Collection: Pour aqueous waste containing desacetyl bisacodyl into a designated,

leak-proof, and shatter-proof container for hazardous liquid waste. Do not dispose of down

the drain.[4]

Step 2: Labeling: Label the container with "Hazardous Waste," the chemical name ("Aqueous

Waste with Desacetyl Bisacodyl"), and an approximate concentration.

Step 3: Storage: Store the sealed container in a secondary containment bin within a

designated hazardous waste storage area.
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Step 4: Disposal: Arrange for pickup by a licensed hazardous waste disposal service.

Regulatory Compliance
Disposal of desacetyl bisacodyl must be in accordance with local, regional, and national

regulations for pharmaceutical and hazardous waste. In the United States, the Environmental

Protection Agency (EPA) regulates the disposal of hazardous waste under the Resource

Conservation and Recovery Act (RCRA). It is the responsibility of the waste generator to

ensure full compliance with all applicable regulations.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of desacetyl bisacodyl, thereby protecting both personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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